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Compound of Interest

Compound Name: RI-962

Cat. No.: B15581823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RI-962 is a potent and selective inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1), a

critical mediator of necroptosis and inflammation.[1][2][3][4] Its ability to modulate these

pathways makes it a valuable tool for research in neurodegenerative diseases, inflammatory

conditions, and other pathologies where RIPK1-mediated cell death plays a role. Proper

handling, dissolution, and storage of RI-962 are paramount to ensure its stability, activity, and

the reproducibility of experimental results. These application notes provide detailed protocols

for the effective use of RI-962 in a laboratory setting.

Physicochemical and Solubility Data
A summary of the key quantitative data for RI-962 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 480.57 g/mol [1]

Molecular Formula C₂₈H₂₈N₆O₂ [1]

CAS Number 2763831-53-2 [1][3]

Appearance Solid Powder [1]

Solubility 10 mM in DMSO [1]

IC₅₀ (RIPK1)
5.9 nM (ADP-Glo assay), 35.0

nM
[1][2]

Experimental Protocols
I. Preparation of a 10 mM Stock Solution in DMSO
This protocol details the steps for reconstituting lyophilized RI-962 to create a 10 mM stock

solution.

Materials:

RI-962 solid powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator water bath (optional)

Calibrated pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of lyophilized RI-962 and the anhydrous DMSO to equilibrate to

room temperature before opening to prevent condensation.
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Calculation: Determine the required volume of DMSO to add to the vial to achieve a 10 mM

concentration. The formula for this calculation is:

Volume (µL) = (mass of RI-962 in mg / 480.57 g/mol ) * 100,000

Reconstitution:

Briefly centrifuge the vial of RI-962 to ensure all the powder is at the bottom.

Carefully add the calculated volume of anhydrous DMSO to the vial.

Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve the compound.

Ensuring Complete Dissolution (if necessary):

If the solid is not fully dissolved after vortexing, sonicate the vial in a water bath for 5-10

minutes.

Gentle warming to 37°C may also be applied, but it is crucial to verify that this does not

affect the compound's stability.

Aliquoting and Storage:

Once the RI-962 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene microcentrifuge tubes. This minimizes freeze-thaw cycles

which can degrade the compound.

Store the aliquots protected from light.

II. Storage of RI-962
Proper storage is critical for maintaining the integrity and activity of RI-962.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 12 Months
Store in a dry, dark

place.

4°C 6 Months
For shorter-term

storage.

In Solvent (DMSO) -80°C 6 Months
Recommended for

long-term storage.

-20°C 6 Months
Suitable for short to

medium-term.

Note: Always refer to the manufacturer's specific recommendations for storage conditions.

III. Preparation of Working Solutions for In Vitro Assays
This protocol describes the preparation of diluted working solutions of RI-962 for use in cell-

based assays. A key consideration is to avoid precipitation of the compound when diluting the

DMSO stock into aqueous media.

Materials:

10 mM RI-962 stock solution in DMSO

Anhydrous, high-purity DMSO

Appropriate aqueous buffer or cell culture medium

Sterile microcentrifuge tubes or 96-well plates

Procedure:

Serial Dilutions in DMSO: It is highly recommended to perform initial serial dilutions of the 10

mM stock solution in DMSO to create a range of higher concentration intermediates. Do not

directly dilute the stock solution into the aqueous buffer.
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Final Dilution into Aqueous Medium:

Add a small volume of the intermediate DMSO dilution to the final aqueous buffer or cell

culture medium to achieve the desired final assay concentration.

The final concentration of DMSO in the assay should be kept as low as possible, ideally

below 0.5%, and a consistent concentration should be used across all experimental

conditions.

Control: Always include a vehicle control in your experiments containing the same final

concentration of DMSO as the RI-962 treated samples.

Safety Precautions
While a specific Safety Data Sheet (SDS) for RI-962 is not readily available, standard

laboratory safety practices should be followed when handling this and any other chemical

compound.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid: In case of contact, wash the affected area thoroughly with water. If inhaled, move to

fresh air. If ingested, seek medical attention immediately.

Signaling Pathway and Experimental Workflow
Diagrams
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Simplified Necroptosis Signaling Pathway and RI-962 Inhibition
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Caption: RI-962 inhibits the kinase activity of RIPK1, blocking the formation of the necrosome

and subsequent necroptotic cell death.

Experimental Workflow for Dissolving and Storing RI-962
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Click to download full resolution via product page

Caption: A logical workflow for the preparation and storage of RI-962 solutions for experimental

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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